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Compound of Interest

Compound Name: Jasminine

Cat. No.: B1672799 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Jasminine, targeting researchers, scientists, and drug development professionals. In the

absence of specific disposal data for the chemical compound Jasminine (CAS 19634-30-1), a

naphthyridine derivative, this document outlines procedures based on the more readily

available safety data for Jasmine Oil and Jasmine Absolute.[1] These are complex mixtures,

not to be confused with the single compound Jasminine, but their handling and disposal

protocols offer a conservative framework for ensuring laboratory safety and environmental

protection. Jasmine Oil is known to be a skin irritant, may cause allergic skin reactions, and is

toxic to aquatic life with long-lasting effects.[2][3][4][5]

Immediate Safety and Hazard Information
It is crucial to handle Jasminine with care, adhering to established laboratory safety protocols.

The primary hazards associated with similar compounds like Jasmine Oil involve skin and eye

irritation, potential for allergic skin reactions, and environmental toxicity.

Hazard Identification and Personal Protective Equipment (PPE)
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Hazard Classification Description Recommended PPE

Skin Irritation/Sensitization

May cause skin irritation and

allergic reactions upon contact.

[2][3][6]

Wear chemical-impermeable

gloves (e.g., Nitrile) and

protective clothing.[2]

Eye Irritation
Can cause serious eye

irritation.[4][7]

Wear tightly fitting safety

goggles or a face shield.[2]

Aquatic Toxicity
Toxic to aquatic life with long-

lasting effects.[3][4][5]

Prevent release into the

environment. Contain spills

and dispose of waste properly.

Inhalation

May cause respiratory irritation

or allergy symptoms if inhaled.

[2][7]

Handle in a well-ventilated

area or use a fume hood.[2][7]

First Aid Measures

After Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and

seek medical attention.[2]

After Skin Contact: Remove contaminated clothing immediately. Wash the affected area

thoroughly with soap and plenty of water.[3][6] If irritation or a rash develops, seek medical

advice.[5]

After Eye Contact: Rinse cautiously with clean, fresh water for at least 10 minutes, holding

the eyelids apart.[7] Remove contact lenses if present and easy to do so. Continue rinsing

and seek medical attention.[7]

After Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[6] Immediately call a

poison center or doctor.[6]

Spill and Emergency Procedures
In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[2]

Remove all sources of ignition.[2]

Spill Cleanup Protocol:
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Wear appropriate personal protective equipment (PPE), including respiratory protection if

necessary.[2]

Contain the spill to prevent it from entering drains, sewers, or watercourses.[2][5][6]

Absorb the spillage with a non-combustible, inert absorbent material such as sand,

diatomite, or universal binders.[5][6]

Collect the absorbed material and place it into a suitable, labeled container for hazardous

waste disposal.[3][7]

Clean the spill area thoroughly.

Proper Disposal Protocol
The disposal of Jasminine must be conducted in accordance with federal, state, and local

environmental regulations.[6] In the United States, the Resource Conservation and Recovery

Act (RCRA) governs the management of hazardous wastes.[8][9] Do not dispose of Jasminine
down the drain or in household garbage.[5][10]

Step-by-Step Disposal Procedure:

Waste Classification: Classify waste containing Jasminine as hazardous waste due to its

potential for skin sensitization and aquatic toxicity.

Containerization:

Use only compatible, tightly sealed containers for waste accumulation.

Ensure containers are in good condition and free from leaks.

Labeling:

Clearly label the waste container with the words "Hazardous Waste."

Identify the contents as "Jasminine Waste" or list the chemical constituents if in a

solution.
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Indicate the specific hazards (e.g., "Skin Sensitizer," "Environmental Hazard").

Storage:

Store waste containers in a designated, well-ventilated, and secure area.

Keep containers away from incompatible materials and sources of ignition.[5]

Follow regulatory limits on the quantity of waste stored and the accumulation time based

on your facility's generator status (e.g., Large or Small Quantity Generator).[9]

Final Disposal:

Arrange for collection by a licensed hazardous waste disposal contractor.

Provide the contractor with a complete characterization of the waste.

Disposal methods may include industrial combustion or incineration at an approved facility.

[7]

Retain all records and manifests related to the disposal as required by law.

Quantitative Data Summary: Jasmine Oil
The following table summarizes key quantitative data for Jasmine Oil, which can serve as a

reference point in the absence of specific data for Jasminine.

Property Value Source

CAS Number 8022-96-6 ChemicalBook[11]

Density ~0.947 g/mL at 25 °C ChemicalBook[11]

Refractive Index 1.4780–1.4920 at 20 °C ChemicalBook[11]

Flash Point 80 °C (closed cup) St. Clare Aromatherapy[3]

Disposal Workflow Visualization
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The following diagram illustrates the logical workflow for the proper disposal of Jasminine in a

laboratory setting.

Step 1: Assessment & Preparation

Step 2: Containment & Labeling

Step 3: Interim Storage

Step 4: Final Disposal

Jasminine Waste Generated

Identify Waste as Hazardous
(Skin Sensitizer, Aquatic Toxicity)

Don Appropriate PPE
(Gloves, Goggles)

Select Compatible,
Sealed Container

Label Container:
'Hazardous Waste, Jasminine'

Store in Designated
Secure & Ventilated Area

Segregate from
Incompatible Materials

Contact Licensed
Hazardous Waste Contractor

Prepare Waste Manifest
& Records

Arrange for Waste Pickup

Waste Disposed via
Approved Facility (e.g., Incineration)
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of Jasminine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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